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Compound of Interest

Compound Name:
2-Bromo-6-

methoxyisonicotinamide

Cat. No.: B12953976

Get Quote

Executive Summary & Compound Profile
This guide provides a technical analysis of the solubility characteristics of 2-Bromo-6-
methoxyisonicotinamide, a functionalized pyridine derivative often employed as a scaffold in

medicinal chemistry (e.g., for kinase inhibitors or NAD+ biosynthesis modulators).

While specific solubility constants (

or

) for this intermediate are rarely indexed in public pharmacopeial databases, its
physicochemical behavior can be accurately predicted and managed through Structure-
Property Relationships (SPR) and verified via the protocols defined herein.

Physicochemical Identity
Systematic Name: 2-Bromo-6-methoxy-pyridine-4-carboxamide

Molecular Formula:
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Molecular Weight: ~231.05 g/mol

Structural Features:

Core: Pyridine ring (aromatic, electron-deficient).

H-Bond Donors (HBD): 2 (Amide

).

H-Bond Acceptors (HBA): 4 (Pyridine

, Amide

, Methoxy

).

Lipophilicity (Predicted LogP): ~1.2 – 1.6 (Moderate). The bromo and methoxy groups

increase lipophilicity compared to the parent isonicotinamide (LogP ~ -0.6).

Solubility in DMSO (Dimethyl Sulfoxide)
Theoretical Basis
DMSO is the primary solvent of choice for this compound, particularly for preparing high-

concentration stock solutions (e.g., for HTS or biological assays).

Mechanism: DMSO is a polar aprotic solvent (

). It acts as a strong H-bond acceptor, effectively disrupting the intermolecular hydrogen
bond network of the amide crystal lattice. The polarizable sulfur atom also stabilizes the
electron-deficient pyridine ring and the polarizable bromine substituent.

Prediction:Freely Soluble. Based on analogs (e.g., 2-Bromo-isonicotinamide), solubility is

expected to exceed 50 mg/mL (>200 mM).

Protocol: Preparation of 100 mM Stock Solution
Objective: Create a stable stock solution for biological testing.
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Calculate Mass: For 10 mL of 100 mM solution:

Weighing: Weigh ~231.1 mg of the solid into a tared, amber glass vial (to protect from

potential photolysis of the C-Br bond).

Solvent Addition: Add 8 mL of anhydrous DMSO (Grade: ACS Spectrophotometric or

equivalent).

Dissolution: Vortex for 30–60 seconds. The solution should become clear and colorless.

Troubleshooting: If particles persist (rare), sonicate at 35°C for 5 minutes.

Final Volume: Adjust volume to exactly 10 mL with DMSO.

Storage: Store at -20°C. DMSO is hygroscopic; seal with Parafilm under argon/nitrogen if

possible.

Solubility in Methanol (MeOH)
Theoretical Basis
Methanol is a secondary solvent, useful for transfers, LC-MS sample preparation, and

recrystallization.

Mechanism: Methanol is a polar protic solvent. It can solvate the amide group via both H-

bond donation and acceptance. However, the presence of the lipophilic bromine atom may

slightly reduce solubility compared to the non-halogenated parent.

Prediction:Soluble. Expected solubility range: 10 – 30 mg/mL.

Thermodynamics: Solubility will be highly temperature-dependent. This property makes

methanol (or MeOH/Water mixtures) an excellent candidate for recrystallization purification.

Application: Recrystallization Potential
If the compound contains non-polar impurities, methanol is an effective purification medium.

Hot Filtration: Dissolve the crude solid in boiling methanol until saturation.
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Cooling: Slowly cool to 4°C. The bromo-methoxy substitution aids in crystal lattice formation,

often yielding high-purity needles or plates.

Experimental Determination Protocols
Since batch-to-batch polymorphic variations can alter solubility, the following self-validating

workflows are recommended to determine exact values.

Workflow Visualization
The following diagram outlines the decision process for solvent selection and solubility

determination.
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Start: 2-Bromo-6-methoxyisonicotinamide
Solid Sample

Select Solvent System

DMSO (Target: Stock Soln) Methanol (Target: Purification)

Visual Solubility Test
(Add solvent in 100 µL increments)

Solution Clear?

Gravimetric Analysis
(Filter, Dry, Weigh Residue)

No (Precipitate)

Define Solubility Limit (S)
(mg/mL)

Yes (Limit not reached)

HPLC Quantification
(vs. Standard Curve)

High Precision Needed? Yes

High Precision Needed? No

Click to download full resolution via product page

Figure 1: Decision matrix for solubility determination and solvent selection.
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Quantitative Protocol (HPLC Method)
For precise solubility data (e.g., for formulation), use this standard operating procedure (SOP).

Saturation: Add excess 2-Bromo-6-methoxyisonicotinamide to 1 mL of solvent (DMSO or

MeOH) in a sealed vial.

Equilibration: Shake/stir at 25°C for 24 hours.

Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter.

Note: Do not use Nylon filters with DMSO as they may extract impurities.

Dilution: Dilute the filtrate 1:100 with Mobile Phase (e.g., Water/Acetonitrile 50:50).

Quantification: Inject onto HPLC (C18 Column, UV detection at 254 nm). Calculate

concentration against a known standard curve.

Summary Data Table
Parameter DMSO Methanol Water (PBS pH 7.4)

Solubility Rating
High (Estimated >50

mg/mL)

Moderate (Estimated

10-30 mg/mL)
Low (< 1 mg/mL)

Primary Use
Stock solutions,

Biological assays

Recrystallization, LC-

MS prep

Aqueous dilution (max

<1% DMSO)

Stability
Good (Store -20°C,

Dark)

Moderate (Avoid

evaporation)

Poor (Precipitation

risk)

Heating Allowed?
Yes (Max 40°C for

dissolution)

Yes (Reflux for

purification)
N/A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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